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Compound of Interest

Compound Name: 1,5-Diphenylcarbazide

Cat. No.: B1670730

An In-depth Technical Guide to 1,5-
Diphenylcarbazide

This technical guide provides a comprehensive overview of 1,5-Diphenylcarbazide (DPC), a
versatile chemical compound widely utilized in analytical chemistry. It is intended for
researchers, scientists, and professionals in drug development and environmental monitoring
who require detailed information on its properties, synthesis, and applications.

Chemical Identity and Properties

1,5-Diphenylcarbazide is a carbazide derivative known for its role as a sensitive colorimetric
reagent and redox indicator.[1][2] Its utility stems from its ability to form distinctly colored
complexes with various metal ions.[3]

Table 1: Chemical Identifiers for 1,5-Diphenylcarbazide
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Identifier

Value

CAS Number

140-22-7[4][5]

Molecular Formula

C13H14N4O[4]

Preferred IUPAC Name

N',2-Diphenylhydrazine-1-carbohydrazide[3]

1,5-Diphenylcarbohydrazide, sym-

Synonyms . .
Diphenylcarbazide, DPC[3][4]

EC Number 205-403-7[3]

PubChem CID 8789[3][4]

Table 2: Physicochemical Properties of 1,5-Diphenylcarbazide

Property Value
Molecular Weight 242.28 g-mol~1[4]
White to off-white crystalline powder or solid that
Appearance may turn pink upon exposure to air and light.[1]
[31[4]
Melting Point 170-175 °CJ[1]
Scarcely soluble in water; readily soluble in
Solubility organic solvents such as acetone, hot ethanol,
and acetic acid.[1][3][6]
Stable, but sensitive to light.[1] It oxidizes to 1,5-
Stability Diphenylcarbazone when exposed to light and
air.[3]
Store at room temperature or between 2-8°C,
Storage

protected from light.[4]

Synthesis and Chemical Reactions
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The primary method for synthesizing 1,5-Diphenylcarbazide involves the reaction between
phenylhydrazine and urea.[3][7][8] This process is known for its high yield.

o Reagents: Phenylhydrazine and urea are the primary reactants. Xylene is typically used as
the organic solvent.[8]

e Procedure:

o

Add phenylhydrazine and urea to xylene in a reaction vessel.

[¢]

Reflux the mixture for approximately 32 hours.[8]

[e]

Allow the mixture to stand overnight, during which the product crystallizes.

[e]

The resulting 1,5-Diphenylcarbazide can be purified through recrystallization from
ethanol or acetic acid.[1]

* Yield: This method can achieve a yield of approximately 96%.[3]

Reactants: . P Pure
: Stand overnight Crude Purification . .
Phenylhydrazine + Urea Reflux for 32 hours o —» . . ] S 1,5-Diphenylcarbazide
Solvent: Xylene for crystallization 1,5-Diphenylcarbazide (Recrystallization) (~96% Yield)

Click to download full resolution via product page

Synthesis workflow for 1,5-Diphenylcarbazide.

» Oxidation: 1,5-Diphenylcarbazide oxidizes in the presence of light and air to form 1,5-
Diphenylcarbazone, resulting in a pink discoloration.[7]

e Complex Formation with Chromium(VI): This is its most notable application. In an acidic
medium, DPC reacts with hexavalent chromium (Cr(VI)) in a two-step process:

o Aredox reaction occurs where DPC is oxidized to 1,5-Diphenylcarbazone (DPCO), and
Cr(VI) is reduced to Cr(111).[9][10]
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o The resulting Cr(lll) and DPCO form a stable, red-violet colored complex.[3][9]

1,5-Diphenylcarbazide
(DPC)

Chromium(V1)

Redox Reaction

Acidic 1,5-Diphenylcarbazone
Conditions (DPCO)

N\

Chromium(IIl)

Complexation

Red-Violet
Cr(ll)-DPCO Complex

Click to download full resolution via product page
Reaction pathway for Cr(VI) detection using DPC.

Applications in Research and Analysis

1,5-Diphenylcarbazide is a crucial reagent in various analytical and research fields due to its
high sensitivity, particularly for heavy metals.[3]

o Colorimetric Determination of Heavy Metals: It is widely used for the photometric
determination of chromium, mercury, cadmium, osmium, and other heavy metals.[1][3] Its
high sensitivity allows for the detection of Cr(VI) at concentrations as low as 50 ppb.[3]

e Environmental Monitoring: The reagent is employed to assess Cr(VI) levels in drinking water,
industrial effluents, and contaminated soil, ensuring compliance with environmental
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regulations.[11][12]

o Redox Indicator: It serves as a reliable redox indicator in various titration experiments.[3]

» Biological Research: DPC can act as an electron donor, making it useful for measuring
Photosystem Il activity in subchloroplast fragments.[13]

« Industrial Applications: In the textile industry, it is used in dyeing processes to improve color
fastness.[4] It is also used to monitor chromium levels in industries such as mining, power
generation, and aerospace.[11]

Experimental Protocol: Colorimetric Determination
of Chromium(VI)

The following protocol is a standard method for the quantitative analysis of hexavalent
chromium in aqueous samples.

e 1,5-Diphenylcarbazide Solution (0.5% w/v): Dissolve 0.5 g of 1,5-Diphenylcarbazide
powder in 100 mL of acetone.[14] This solution should be freshly prepared as it can degrade.

o Sulfuric Acid Solution (0.2 M): Prepare by diluting concentrated sulfuric acid with deionized

water.

o Sample Preparation: Transfer 2 mL of the aqueous sample containing Cr(VI) into a suitable
glass vial or cuvette.[10]

¢ Acidification: Add 1 mL of 0.2 M sulfuric acid to the sample and mix.[10][14]

o Color Development: Add 1 mL of the 0.5% w/v 1,5-Diphenylcarbazide solution to the
acidified sample. Gently shake the mixture.[10][14]

 Incubation: Allow the reaction to proceed for 5-8 minutes for the characteristic red-violet color
to fully develop.[9][10]

o Measurement: Measure the absorbance of the solution using a UV-Vis spectrophotometer at
a wavelength of 540-545 nm against a reagent blank.[9][10][14]
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¢ Quantification: Determine the concentration of Cr(VI) by comparing the absorbance value to
a pre-established calibration curve.

1. Pipette 2 mL of
Cr(VIl) Sample

2. Add 1 mL of
0.2 M H2SO0a4

3. Add 1 mL of
0.5% DPC Solution

4. Mix and Incubate
for 5-8 minutes

5. Measure Absorbance

at 540-545 nm

6. Quantify Concentration
using Calibration Curve
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Workflow for Cr(VI) determination using DPC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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